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Compound of Interest

Compound Name: Amiton oxalate

Cat. No.: B1667125

Application Notes: Amiton Oxalate

1. Introduction

Amiton oxalate (CAS: 3734-97-2) is the oxalate salt of Amiton, an organophosphate
compound.[1][2] Historically used as an insecticide and acaricide, its use in agriculture has
been banned due to high toxicity.[3] It functions as a potent, irreversible acetylcholinesterase
(AChE) inhibitor.[3][4] This property makes it a valuable tool in neuroscience research for
studying cholinergic systems and for developing antidotes to organophosphate poisoning. Due
to its hazardous nature, all handling should be performed by trained individuals using
appropriate safety precautions in a designated chemical fume hood.[1][5]

2. Physicochemical Properties

A summary of the key physicochemical properties of Amiton oxalate is presented below. This
data is essential for accurate stock solution preparation and for understanding its behavior in
experimental systems.
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Property Value Source
2-diethoxyphosphorylsulfanyl-

IUPAC Name N,N-diethylethanamine;oxalic [2]
acid
Tetram monooxalate, Citram,
0O,0-Diethyl S-(2-

Synonyms diethylamino)ethyl [1][2]
phosphorothioate hydrogen
oxalate

CAS Number 3734-97-2 [11[2]

Molecular Formula C12H26NO7PS [1][2]

Molecular Weight 359.37 g/mol [6]

Appearance Solid powder, crystals [2][6]

Melting Point 98-99 °C (208-210 °F) [1][2]
Soluble in DMSO. The parent

B compound, Amiton, is highly
Solubility [6][7]

soluble in water and most

organic solvents.

Protocols: Stock Solution Preparation and Storage

1. Safety Precautions

WARNING: Amiton oxalate is a highly toxic cholinesterase inhibitor with effects that may be

delayed.[4] Acute exposure can cause severe symptoms including sweating, blurred vision,

muscle spasms, seizures, and respiratory paralysis.[4]

o Handling: All work must be conducted in a certified chemical fume hood.[1] Untrained

individuals should not handle this chemical.[1]

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves, chemical splash

goggles, and a lab coat at all times.[1]
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o Spill Response: In case of a spill, evacuate the area. Cover the spill with a noncombustible
absorbent material like sand or dry lime, and place it in a sealed container for hazardous
waste disposal.[4][5]

2. Experimental Protocol: Preparation of a 10 mM Amiton Oxalate Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for serial dilutions in experimental assays.

2.1. Materials

o Amiton oxalate powder (CAS: 3734-97-2)

e Anhydrous/molecular biology grade Dimethyl sulfoxide (DMSO)
e Microcentrifuge tubes or cryovials for aliquots
2.2. Equipment

 Certified chemical fume hood

e Analytical balance

e Spatula

o \Vortex mixer

o Calibrated micropipettes

o Appropriate PPE (gloves, goggles, lab coat)
2.3. Procedure

e Calculate Required Mass:

o To prepare 1 mL of a 10 mM stock solution, the required mass of Amiton oxalate is
calculated using its molecular weight (359.37 g/mol ).

o Mass (mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * 359.37 g/mol * 1000 mg/g = 3.59 mg
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e Weighing:

o Inside a chemical fume hood, carefully weigh out 3.59 mg of Amiton oxalate powder onto
weighing paper using an analytical balance.

o Transfer the powder to a sterile microcentrifuge tube or vial.
 Dissolution:
o Add 1 mL of anhydrous DMSO to the tube containing the Amiton oxalate powder.

o Cap the tube securely and vortex thoroughly until the powder is completely dissolved.
Visually inspect the solution to ensure no solid particles remain.

 Aliquoting and Labeling:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, dispense the
stock solution into smaller, single-use aliquots (e.g., 20 uL) in sterile microcentrifuge tubes
or cryovials.

o Clearly label each aliquot with the compound name ("Amiton Oxalate"), concentration (10
mM), solvent (DMSO), and preparation date.

3. Storage and Stability

Proper storage is critical to maintain the integrity and activity of the Amiton oxalate stock
solution.

e Short-Term Storage: For use within days to a few weeks, store the aliquots at 0-4°C in a
dark, dry location.[6]

e Long-Term Storage: For storage over months to years, store the aliquots at -20°C.[6]

o General Guidelines: Always keep containers tightly sealed and protected from light.[1] The
product, if stored correctly, has a shelf life of over 3 years.[6]

Caption: Workflow for preparing and storing Amiton oxalate stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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